Cas no 1805585-34-5 (5-Bromo-4-chloro-2-(trifluoromethyl)aniline)
5-Bromo-4-chloro-2-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-chloro-2-(trifluoromethyl)aniline
-
- Inchi: 1S/C7H4BrClF3N/c8-4-2-6(13)3(1-5(4)9)7(10,11)12/h1-2H,13H2
- InChI Key: KIPRORGSNBMMIT-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C(F)(F)F)=C(C=1)N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- Topological Polar Surface Area: 26
5-Bromo-4-chloro-2-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021409-250mg |
5-Bromo-4-chloro-2-(trifluoromethyl)aniline |
1805585-34-5 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013021409-500mg |
5-Bromo-4-chloro-2-(trifluoromethyl)aniline |
1805585-34-5 | 97% | 500mg |
863.90 USD | 2021-06-24 | |
| Alichem | A013021409-1g |
5-Bromo-4-chloro-2-(trifluoromethyl)aniline |
1805585-34-5 | 97% | 1g |
1,475.10 USD | 2021-06-24 |
5-Bromo-4-chloro-2-(trifluoromethyl)aniline Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 5-Bromo-4-chloro-2-(trifluoromethyl)aniline
Introduction to 5-Bromo-4-chloro-2-(trifluoromethyl)aniline (CAS No. 1805585-34-5)
5-Bromo-4-chloro-2-(trifluoromethyl)aniline, a compound with the CAS number 1805585-34-5, is a versatile and highly functionalized aromatic amine that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of halogen substituents and a trifluoromethyl group, which endow it with a range of desirable properties for various applications.
The molecular structure of 5-Bromo-4-chloro-2-(trifluoromethyl)aniline consists of a benzene ring substituted with a bromine atom at the 5-position, a chlorine atom at the 4-position, and a trifluoromethyl group at the 2-position. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it an attractive candidate for the synthesis of more complex organic compounds.
In the realm of medicinal chemistry, 5-Bromo-4-chloro-2-(trifluoromethyl)aniline has been explored as a key intermediate in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of drug molecules, which can improve their pharmacokinetic profiles. Additionally, the halogen substituents can be used for further functionalization through various chemical reactions, such as cross-coupling reactions and nucleophilic substitution reactions.
Recent studies have highlighted the potential of 5-Bromo-4-chloro-2-(trifluoromethyl)aniline in the synthesis of inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound as a building block to develop potent inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer. The ability to fine-tune the structure of these inhibitors through strategic modifications of the 5-Bromo-4-chloro-2-(trifluoromethyl)aniline scaffold has led to the discovery of highly selective and efficacious drug candidates.
Beyond its applications in medicinal chemistry, 5-Bromo-4-chloro-2-(trifluoromethyl)aniline has also found use in materials science. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic structure and properties of materials derived from this compound. For example, it has been employed in the synthesis of organic semiconductors and polymers with enhanced electronic performance. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
The synthesis of 5-Bromo-4-chloro-2-(trifluoromethyl)aniline typically involves multistep procedures that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by nucleophilic substitution or cross-coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.
In conclusion, 5-Bromo-4-chloro-2-(trifluoromethyl)aniline (CAS No. 1805585-34-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of halogen substituents and a trifluoromethyl group makes it an invaluable building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.
1805585-34-5 (5-Bromo-4-chloro-2-(trifluoromethyl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)